Cas no 1804264-99-0 (1-Bromo-1-(3-(chloromethyl)-2-hydroxyphenyl)propan-2-one)
1-Bromo-1-(3-(chloromethyl)-2-hydroxyphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-1-(3-(chloromethyl)-2-hydroxyphenyl)propan-2-one
-
- Inchi: 1S/C10H10BrClO2/c1-6(13)9(11)8-4-2-3-7(5-12)10(8)14/h2-4,9,14H,5H2,1H3
- InChI Key: WHJPOHZQVVCLEN-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=CC=C(CCl)C=1O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3
1-Bromo-1-(3-(chloromethyl)-2-hydroxyphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013013432-250mg |
1-Bromo-1-(3-(chloromethyl)-2-hydroxyphenyl)propan-2-one |
1804264-99-0 | 97% | 250mg |
499.20 USD | 2021-06-25 | |
| Alichem | A013013432-500mg |
1-Bromo-1-(3-(chloromethyl)-2-hydroxyphenyl)propan-2-one |
1804264-99-0 | 97% | 500mg |
847.60 USD | 2021-06-25 | |
| Alichem | A013013432-1g |
1-Bromo-1-(3-(chloromethyl)-2-hydroxyphenyl)propan-2-one |
1804264-99-0 | 97% | 1g |
1,549.60 USD | 2021-06-25 |
1-Bromo-1-(3-(chloromethyl)-2-hydroxyphenyl)propan-2-one Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on 1-Bromo-1-(3-(chloromethyl)-2-hydroxyphenyl)propan-2-one
Recent Advances in the Study of 1-Bromo-1-(3-(chloromethyl)-2-hydroxyphenyl)propan-2-one (CAS: 1804264-99-0)
1-Bromo-1-(3-(chloromethyl)-2-hydroxyphenyl)propan-2-one (CAS: 1804264-99-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo- and chloro-substituted phenylpropanone structure, has been investigated for its potential applications in drug discovery, particularly as a building block for the synthesis of biologically active molecules. Recent studies have explored its reactivity, stability, and utility in medicinal chemistry, making it a subject of interest for researchers aiming to develop novel therapeutic agents.
One of the key areas of research involving 1-Bromo-1-(3-(chloromethyl)-2-hydroxyphenyl)propan-2-one is its role in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of pharmaceutical chemistry, and the ability to efficiently construct these frameworks is critical for drug development. Recent publications have highlighted the compound's utility in cyclization reactions, where it serves as a precursor for the formation of benzofuran and indole derivatives. These derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.
In addition to its synthetic applications, the compound has also been studied for its potential as a pharmacophore. Pharmacophores are molecular frameworks that carry the essential features responsible for a drug's biological activity. Researchers have identified the bromo- and chloro-substituted phenylpropanone moiety as a promising scaffold for the design of enzyme inhibitors. For instance, recent work has demonstrated its efficacy in inhibiting kinases and proteases, which are key targets in the treatment of cancers and infectious diseases. These findings underscore the compound's versatility and its potential to contribute to the development of new therapeutic strategies.
Another notable aspect of 1-Bromo-1-(3-(chloromethyl)-2-hydroxyphenyl)propan-2-one is its stability and reactivity under various conditions. Recent studies have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its behavior in different solvents and at varying temperatures. These investigations have provided valuable insights into the compound's degradation pathways and its compatibility with other reagents, which are critical considerations for its use in large-scale synthesis. Furthermore, computational modeling has been used to predict its interactions with biological targets, offering a deeper understanding of its mechanism of action.
Despite these advancements, challenges remain in the practical application of 1-Bromo-1-(3-(chloromethyl)-2-hydroxyphenyl)propan-2-one. For example, its synthesis often requires multi-step procedures with stringent conditions, which can limit its accessibility for broader research. Additionally, the compound's potential toxicity and environmental impact necessitate careful handling and disposal. Addressing these challenges will be crucial for maximizing its utility in drug discovery and other chemical applications.
In conclusion, 1-Bromo-1-(3-(chloromethyl)-2-hydroxyphenyl)propan-2-one (CAS: 1804264-99-0) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its role in the synthesis of heterocyclic compounds, potential as a pharmacophore, and reactivity under various conditions make it a valuable tool for medicinal chemists. Ongoing research aims to overcome existing challenges and further explore its therapeutic potential, paving the way for innovative drug development.
1804264-99-0 (1-Bromo-1-(3-(chloromethyl)-2-hydroxyphenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)